3-(2-thienyl)-5H-indeno[1,2-c]pyridazin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-thienyl)-5H-indeno[1,2-c]pyridazin-5-one is a heterocyclic compound that has gained significant attention in scientific research due to its potential for various biological applications. This compound belongs to the class of pyridazines, which are known for their diverse pharmacological properties.
Scientific Research Applications
Synthesis and Enzymatic Inhibition
A study by Reniers et al. (2011) on the synthesis of 5H-indeno[1,2-c]pyridazin-5-one derivatives revealed their potential as inhibitors for human monoamine oxidase A and B (MAO-A and MAO-B). These compounds showed higher activity and selectivity against MAO-B, with one derivative being identified as a competitive inhibitor. The research highlights the influence of substituting the central heterocycle on the MAO-inhibiting properties of these compounds (Reniers, J., Meinguet, C., Moineaux, L., Masereel, B., Vincent, S., Frédérick, R., & Wouters, J., 2011).
Antibacterial Activity
Al-Kamali et al. (2014) investigated the antibacterial activities of novel thieno[2,3-c]pyridazines, synthesized using 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine as a starting material. These compounds were evaluated against various bacteria, showcasing the potential of 3-(2-thienyl)-5H-indeno[1,2-c]pyridazin-5-one derivatives in the development of new antibacterial agents (Al-Kamali, A. S., Al-Hazmi, A., Alhousami, M., & Al-Masany, Mokhtar A., 2014).
Potential for Monoamine Oxidase Inhibition
Another research by Rimaz et al. (2017) presented a green and convenient route for the synthesis of substituted 3-Aryl-5H-indeno[1,2-c]pyridazines, highlighting their potential as monoamine oxidase type A (MAOA) inhibitors. This study emphasizes the environmental benefits of using water as a solvent and the high regioselectivity achieved in the synthesis process (Rimaz, M., Aali, Farkhondeh, Khalili, B., & Prager, R., 2017).
properties
IUPAC Name |
3-thiophen-2-ylindeno[1,2-c]pyridazin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8N2OS/c18-15-10-5-2-1-4-9(10)14-11(15)8-12(16-17-14)13-6-3-7-19-13/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXVYRMDNIFLLPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=NN=C(C=C3C2=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.